Cas no 19820-59-8 (Benzoic acid 2-methyl-propanoyl ester)

• Product Name: Benzoic acid 2-methyl-propanoyl ester
• CAS No: 19820-59-8
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5616314
• PubChem ID: 15556046
• Update Time: 2023-09-05

Benzoic acid 2-methyl-propanoyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2729575
• Benzoic acid (2-methylpropionic acid)anhydride
• 19820-59-8
• Benzoic acid, anhydride with 2-methylpropanoic acid
• DTXSID501226117
• benzoic acid 2-methyl-propanoyl ester
• 1-methylpropanoic phenyl anhydride
• Benzoic acid 2-methyl-propanoyl ester

• Inchi： 1S/C11H12O3/c1-8(2)10(12)14-11(13)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： UFIHYFWILAYCSP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C(C)C)=O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls